
2-Amino-1-(2-nitrophenyl)ethanol molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-1-(2-nitrophenyl)ethanol

Cat. No.: B1644463 Get Quote

A Technical Guide to 2-Amino-1-(2-
nitrophenyl)ethanol
This document provides a detailed overview of the chemical properties of 2-Amino-1-(2-
nitrophenyl)ethanol, a compound of interest for researchers and professionals in drug

development and chemical synthesis. Below, we present its core molecular data, a

representative synthetic protocol for a related isomer, and a logical workflow for its analytical

characterization.

Molecular Data
The fundamental properties of 2-Amino-1-(2-nitrophenyl)ethanol are summarized below. The

molecular formula is C8H10N2O3, and the molecular weight is approximately 182.18 g/mol .[1]

[2][3] These values are consistent across its various isomers.
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Property Value Citations

Molecular Formula C8H10N2O3 [1][2][3]

Molecular Weight 182.18 g/mol [1][2][3][4]

Exact Mass 182.06914219 [1][3]

Hydrogen Bond Donors 2 [1][3]

Hydrogen Bond Acceptors 4 [1][3]

Rotatable Bond Count 3 [1]

Topological Polar Surface Area 92.1 Å² [3]

Complexity 173 [3]

Experimental Protocols: Synthesis of a Structural
Isomer
While specific synthesis protocols for 2-Amino-1-(2-nitrophenyl)ethanol are not readily

available in the cited literature, a method for a closely related structural isomer, 2-((2-

Nitrophenyl)amino)ethanol, provides a valuable reference for synthetic chemists. This

procedure illustrates a common pathway for constructing similar molecular scaffolds.

Synthesis of 2-((2-Nitrophenyl)amino)ethanol[4]

Reactants: A solution of 1-chloro-2-nitrobenzene (50.0 g, 0.317 mol) and 2-aminoethanol

(116.3 g, 1.904 mol) is prepared in n-butanol (400 mL).

Reaction: The mixture is heated under reflux for a period of 6 hours.

Work-up: Following the reflux, the mixture is concentrated. The residue is then taken up in

water (H2O) and extracted with ether.

Purification: The organic phase from the extraction is washed with brine, dried, and

concentrated again.

Yield: This process yields 43.1 g (75%) of an orange solid product.
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Characterization Workflow
The structural elucidation and confirmation of 2-Amino-1-(2-nitrophenyl)ethanol would follow

a standard analytical workflow. This process ensures the correct molecular formula, weight,

and constitution are determined.
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Synthesis & Purification

Analytical Characterization

Final Confirmation

Chemical Synthesis

Purification
(e.g., Crystallization, Chromatography)

Mass Spectrometry (MS)
- Determine Molecular Weight

- Confirm Elemental Composition

Sample

NMR Spectroscopy
('1H, '13C)

- Elucidate Structural Connectivity

Proceed if MW matches

Structure Confirmed:
2-Amino-1-(2-nitrophenyl)ethanol

FTIR Spectroscopy
- Identify Functional Groups

(e.g., -OH, -NH2, -NO2)

Proceed if structure is plausible
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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